4-Bromo-1-(4-fluorobenzyl)pyridin-2(1H)-one

• IUPAC Name: 4-bromo-1-[(4-fluorophenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C12H9BrFNO/c13-10-5-6-15(12(16)7-10)8-9-1-3-11(14)4-2-9/h1-7H,8H2
• InChI Key: HTRMWTCQOLNLGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=CC(=CC2=O)Br)F
• Molecular Formula: C12H9BrFNO
• Molecular Weight: 282.11 g/mol

Description

Synthesis Analysis

The synthesis of 4-Bromo-1-(4-fluorobenzyl)pyridin-2(1H)-one involves multiple steps, including nitration, chlorination, N-alkylation, reduction, and condensation. Starting materials like pyridin-4-ol and 4-bromo-2-fluoroaniline are used in a sequence of reactions to produce this compound. The synthesis route is characterized by its complexity and the need for careful control of conditions to achieve the desired product (Wang et al., 2016).

Molecular Structure Analysis

The molecular structure of this compound and related compounds has been elucidated using techniques such as X-ray crystallography. These studies reveal the spatial arrangement of atoms within the molecule and its geometric parameters, providing insights into how its structure affects its reactivity and interactions with biological targets. The crystal structure can influence the compound's physical properties and its behavior in chemical reactions (Jing & Img, 2003).

Scientific Research Applications

Synthesis and Structural Studies

• 4-Bromo-1-(4-fluorobenzyl)pyridin-2(1H)-one is an important intermediate in synthesizing biologically active compounds. It has been synthesized through a multi-step process, including nitration, chlorination, N-alkylation, reduction, and condensation. This compound's structure was confirmed through NMR and mass spectra analyses (Wang et al., 2016).
• The compound has also been used in the preparation of complexes such as [1-(4′ bromo 2′ fluorobenzyl)pyridinium]_2[Ni(mnt)_2] and [1-(4′ bromo 2′ fluorobenzyl)pyrazinium]_2[Ni(mnt)_2], highlighting its role in crystallographic studies and potentially in materials science (Jing & Img, 2003).

Pharmaceutical Intermediate Synthesis

• It has been utilized in the Grignard reaction to prepare isotopomers of 4-(4-fluorobenzyl)piperidine, an important step in synthesizing pharmaceutical intermediates (Proszenyák et al., 2005).
• The hydrogenation of 4-(4-fluorobenzyl)pyridine, which is closely related to this compound, has been studied for its potential use in pharmaceutical intermediate synthesis (Proszenyák et al., 2004).

Photophysical and Photochemical Studies

• The compound's derivatives have been investigated for their photophysical and photochemical properties, indicating potential applications in fields like photodynamic therapy and photocatalysis (Öncül et al., 2021).

Antifungal Activity

• Some derivatives of this compound have demonstrated moderate antifungal activity, making them of interest in the development of new antifungal agents (Mu et al., 2015).